Cas no 2034347-03-8 (1-(2,3-dimethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea)

• Product Name: 1-(2,3-dimethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea
• CAS No: 2034347-03-8
• Molecular Formula: C₁₉H₂₂N₂O₄
• Molecular Weight: 342.388985157013
• CID: 5349383

1-(2,3-dimethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea Properties

Names and Identifiers

• 1-(2,3-dimethoxyphenyl)-3-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)urea
• 1-(2,3-dimethoxyphenyl)-3-[(2-hydroxy-1,3-dihydroinden-2-yl)methyl]urea
• 1-(2,3-dimethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea

• InChIKey： BKLHWPRKZCJZFZ-UHFFFAOYSA-N
• Inchi： 1S/C19H22N2O4/c1-24-16-9-5-8-15(17(16)25-2)21-18(22)20-12-19(23)10-13-6-3-4-7-14(13)11-19/h3-9,23H,10-12H2,1-2H3,(H2,20,21,22)
• SMILES： OC1(CNC(NC2C=CC=C(C=2OC)OC)=O)CC2C=CC=CC=2C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Heavy Atom Count: 25
• Complexity: 445
• XLogP3: 2.1
• Topological Polar Surface Area: 79.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas